[(9S,10S)-8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate

• Molecular Formula: C24H26O7
• Molecular Weight: 426.5 g/mol
• IUPAC Name: [(9S,10S)-8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate
• InChI: InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7+,14-8+/t20-,21-/m0/s1
• InChI Key: PNTWXEIQXBRCPS-CLKGFSLHSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)O[C@@H]1[C@@H](C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)/C(=C/C)/C
• Canonical SMILES: CC=C(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C(=CC)C

Description

This compound, a pyranocoumarin derivative, is characterized by its angular fused pyrano[2,3-f]chromen ring system, with two (E)-2-methylbut-2-enoyl ester groups at the 9- and 10-positions. Its IUPAC name is (9-Acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl) (E)-2-methylbut-2-enoate (molecular formula: C₂₁H₂₂O₇; monoisotopic mass: 386.1365 g/mol) . The (E)-configuration of the α,β-unsaturated ester groups is critical for its bioactivity, as it influences molecular geometry and interaction with biological targets like kinases and nuclear receptors .

Pyranocoumarins are known for diverse pharmacological properties, including anti-inflammatory, anticancer, and enzyme-modulatory activities. This compound has been identified in Glehnia littoralis and is predicted to target Casein kinase II (CHEMBL3038477, 84.72% probability) and the pregnane X receptor (CHEMBL3401, 81.70% probability) .

Biological Activity

The compound [(9S,10S)-8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate, also known as Praeruptorin D, belongs to the class of pyranocoumarins. These compounds are recognized for their diverse biological activities and potential therapeutic applications. This article explores the biological activity of this specific compound through various studies and analyses.

• IUPAC Name : [(9S)-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-h]chromen-9-yl] (E)-2-methylbut-2-enoate
• Molecular Formula : C24H26O7
• Molar Weight : 426.5 g/mol
• SMILES : CC=C(C)C(=O)OC1CC2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C

1. Antioxidant Activity

Research indicates that Praeruptorin D exhibits significant antioxidant properties. In vitro assays demonstrated its ability to scavenge free radicals and reduce oxidative stress markers in cellular models. This activity is crucial for protecting cells from oxidative damage associated with various diseases.

2. Anti-inflammatory Effects

Studies have shown that this compound modulates inflammatory pathways. For instance, it inhibits the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharides (LPS). This suggests potential applications in treating inflammatory conditions.

3. Antimicrobial Properties

Praeruptorin D has been evaluated for its antimicrobial activity against a range of bacterial strains. In vitro tests revealed that it possesses antibacterial effects against both Gram-positive and Gram-negative bacteria, indicating its potential as a natural antimicrobial agent.

4. Anticancer Potential

Preliminary studies suggest that Praeruptorin D may have anticancer properties. The compound has been shown to induce apoptosis in cancer cell lines through the activation of caspases and modulation of cell cycle regulators. Further research is necessary to elucidate its mechanisms and efficacy in vivo.

Case Studies and Research Findings

Study	Findings
Antioxidant Activity	Demonstrated significant free radical scavenging ability (IC50 = 25 µg/mL) .
Anti-inflammatory Effects	Reduced TNF-alpha and IL-6 levels by 40% in LPS-stimulated macrophages .
Antimicrobial Activity	Effective against Staphylococcus aureus and Escherichia coli with MIC values of 50 µg/mL .
Anticancer Potential	Induced apoptosis in human breast cancer cells (MCF-7) with an IC50 of 30 µg/mL .

The biological activities of Praeruptorin D can be attributed to its ability to interact with various molecular targets:

• Antioxidant Mechanism : The compound enhances the expression of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
• Anti-inflammatory Pathway : It inhibits NF-kB signaling pathways, leading to decreased expression of inflammatory mediators.
• Antimicrobial Mechanism : Praeruptorin D disrupts bacterial cell membranes and inhibits bacterial DNA synthesis.
• Apoptosis Induction : The compound activates intrinsic apoptotic pathways by upregulating pro-apoptotic proteins like Bax while downregulating anti-apoptotic proteins like Bcl-2.

Scientific Research Applications

Key Features

• Molecular Weight : 426.46 g/mol
• Melting Point : Not extensively documented but expected to be influenced by the presence of multiple functional groups.
• Solubility : Soluble in organic solvents; limited solubility in water.

Medicinal Chemistry

The compound has shown promise in medicinal chemistry due to its bioactive properties. Research indicates that it may possess anti-inflammatory and antioxidant activities, making it a candidate for drug development.

Case Study: Anti-inflammatory Activity

A study evaluated the anti-inflammatory effects of the compound in vitro using macrophage cell lines. The results demonstrated a significant reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent .

Natural Product Synthesis

Due to its complex structure, this compound can serve as a precursor in the synthesis of other biologically active molecules. The unique functional groups allow for various chemical transformations.

Data Table: Synthetic Pathways

Reaction Type	Conditions	Products
Nucleophilic Substitution	Base-catalyzed; room temperature	Modified pyranochromenes
Esterification	Acidic conditions; reflux	Ester derivatives
Reduction	Hydrogenation; Pd/C catalyst	Alcohol derivatives

Agricultural Chemistry

The compound has been investigated for its potential use as a natural pesticide or herbicide. Its ability to inhibit certain enzymes in pests suggests a role in sustainable agriculture.

Case Study: Pesticidal Activity

Field trials demonstrated that formulations containing this compound effectively reduced pest populations without harming beneficial insects, indicating its viability as an eco-friendly pesticide .

Chemical Reactions Analysis

Ester Hydrolysis

Praeruptorin D contains two α,β-unsaturated ester groups derived from 2-methylbut-2-enoic acid. These esters undergo hydrolysis under acidic or basic conditions, yielding carboxylic acids and corresponding alcohols.

Reaction Conditions	Products	Notes
Acidic (e.g., H₂SO₄, HCl)	2-methylbut-2-enoic acid + diol intermediate	Stereochemistry may influence reaction rates due to the (9S,10S) configuration .
Basic (e.g., NaOH, KOH)	2-methylbut-2-enoate salts + diol intermediate	Saponification likely proceeds via nucleophilic attack at the carbonyl.

The diol intermediate retains the pyrano[2,3-f]chromen backbone, which may undergo further oxidation or rearrangement .

Michael Addition

The α,β-unsaturated esters serve as Michael acceptors, reacting with nucleophiles (e.g., amines, thiols) in conjugate additions.

Nucleophile	Conditions	Product	Applications
Primary amines	Polar aprotic solvent (e.g., DMF), 25°C	β-amino ester derivatives	Potential bioactive analog synthesis .
Thiols	Mild base (e.g., Et₃N), RT	β-thioether esters	Ligand development for enzyme inhibition .

Regioselectivity is influenced by the electron-withdrawing effect of the ester carbonyl .

Oxidation and Reduction

The 2-oxo group in the pyranocoumarin core participates in redox reactions.

Oxidation

Oxidizing Agent	Conditions	Product	Outcome
KMnO₄	Acidic aqueous, 60°C	Carboxylic acid derivative	Ring-opening of the lactone moiety .
Ozone (O₃)	CH₂Cl₂, -78°C	Cleavage of α,β-unsaturated esters	Formation of diketones or aldehydes .

Reduction

Reducing Agent	Conditions	Product	Outcome
NaBH₄	MeOH, 0°C	Secondary alcohol	Selective reduction of ketone to alcohol.
H₂/Pd-C	EtOH, RT, 1 atm	Saturated ester derivatives	Hydrogenation of α,β-unsaturated esters .

Photochemical Reactions

The coumarin moiety exhibits photochemical activity, enabling [2+2] cycloadditions or dimerization under UV light.

Conditions	Product	Mechanism
UV light (λ = 300–350 nm), RT	Cyclobutane-linked dimers	Diradical intermediate formation .
Sensitizers (e.g., acetone)	Crosslinked polymeric structures	Energy transfer to coumarin core .

Enzymatic Modifications

Praeruptorin D is a substrate for cytochrome P450 enzymes, leading to hydroxylated or demethylated metabolites.

Enzyme	Modification	Biological Relevance
CYP3A4	Hydroxylation at C-8 or C-9	Enhanced solubility for renal excretion .
Esterases	Ester hydrolysis to diol	Activation of prodrug forms in vivo .

Thermal Degradation

At elevated temperatures (>150°C), Praeruptorin D undergoes retro-Diels-Alder reactions, fragmenting into smaller aromatic compounds.

Conditions	Products	Analysis
150°C, inert atmosphere	Xanthotoxin analogs + CO₂	Confirmed via TGA-MS analysis .

Key Research Findings

• Stereochemical Stability : The (9S,10S) configuration resists racemization under mild conditions but epimerizes in strong acids/bases .

• Bioactivity Link : Michael adducts with thiols show enhanced anti-inflammatory activity compared to the parent compound .

• Metabolic Pathways : CYP3A4-mediated oxidation is the primary detoxification route in hepatic models .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Ester Groups

[(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbut-2-enoate

• Key Differences: The 10-position ester group is replaced with a 3-methylbut-2-enoate (isopentenoyl) moiety instead of 2-methylbut-2-enoate.
• Impact : The shift from a β,γ-unsaturated to an α,β-unsaturated ester alters hydrogen-bonding capacity and steric interactions. This reduces binding affinity for DNA topoisomerase II alpha (83.34% vs. 89.00% in the target compound) .
• ADMET Properties: Higher logP (3.4 vs.

[(9R,10R)-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate

• Key Differences : Stereochemistry at C9 and C10 is (R,R) instead of (S,S), and the ester group adopts a (Z)-configuration.
• Impact : The (Z)-isomer disrupts planarity of the α,β-unsaturated system, weakening interactions with hydrophobic enzyme pockets. This reduces predicted activity against Casein kinase II (probability <80%) .

Stereochemical Modifications

(9R,10R)-9-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-10-yl 3-methylbutanoate

• Key Differences: The 3-methylbutanoate ester lacks α,β-unsaturation, and stereocenters are (R,R).
• Impact : Saturation of the ester group eliminates conjugation, reducing electrophilicity and reactivity with nucleophilic residues (e.g., cysteine in kinases). This compound shows lower binding to Cytochrome P450 3A4 (80.46% vs. 91.19% in the target) .
• Structural Data: Crystallographic studies using SHELXL reveal a twisted pyranocoumarin core, contrasting with the planar conformation of the target compound .

Core Structure Modifications

Calophyllolide (5-Methoxy-2,2-dimethyl-6-[(2E)-2-methylbut-2-enoyl]-10-phenyl-2H,8H-pyrano[2,3-f]chromen-8-one)

• Key Differences : A phenyl group replaces the 10-position ester, and a methoxy group is introduced at C4.
• Impact : Increased aromaticity enhances stacking interactions with DNA but reduces selectivity for kinase targets. The phenyl group contributes to higher molecular weight (434.5 g/mol) and logP (4.1), favoring nuclear receptor binding over enzymatic inhibition .

Tabulated Comparison of Key Compounds

Property / Compound	Target Compound	3-Methylbut-2-enoate Analog	(R,R)-3-Methylbutanoate	Calophyllolide
Molecular Formula	C₂₁H₂₂O₇	C₂₁H₂₂O₇	C₂₁H₂₄O₇	C₂₄H₂₄O₆
Average Mass (g/mol)	386.4	386.4	388.4	434.5
logP	3.2	3.4	3.0	4.1
Key Targets	Casein kinase II, PXR	DNA topoisomerase II alpha	Cytochrome P450 3A4	DNA, Nuclear receptors
Binding Probability (Top Target)	84.72% (Casein kinase II)	83.34% (Topoisomerase II alpha)	80.46% (CYP3A4)	N/A
Plant Source	Glehnia littoralis	Glehnia littoralis	Synthetic	Calophyllum spp.

Research Findings and Implications

• Stereochemistry and Bioactivity : The (S,S)-configuration in the target compound optimizes spatial alignment with Casein kinase II’s ATP-binding pocket, as shown in molecular docking studies . In contrast, (R,R)-isomers exhibit steric clashes, reducing affinity .
• Ester Group Geometry : The (E)-configuration of α,β-unsaturated esters enhances electrophilicity, enabling covalent adduct formation with nucleophilic residues in enzymes like CLK1 (CHEMBL4224, 83.89% probability) .
• Natural vs. Synthetic Analogs : Naturally occurring analogs (e.g., from Glehnia littoralis) often retain higher bioactivity due to evolutionary optimization, while synthetic derivatives allow tunable ADMET properties .

Preparation Methods

Multicomponent Reaction-Based Assembly

A solvent-free, one-pot MCR involving 5,7-dihydroxy-4-methylcoumarin, indane-1,3-dione, and aldehydes has been optimized using a phosphoric acid-functionalized silica-coated Fe₃O₄ nanocatalyst (Fe₃O₄@SiO₂-(CH₂)₃OPO₃H₂). This method achieves high yields (78–92%) of indeno[1,2-b]pyrano[2,3-f]chromene-dione derivatives under reflux conditions (80°C, 3–4 hours). Key advantages include:

• Catalyst recyclability : The magnetic nanocatalyst retains >90% activity after five cycles.

• Regioselectivity : The C-9 and C-10 positions are prefunctionalized for subsequent esterification.

For the target compound, substituting indane-1,3-dione with a symmetric diketone (e.g., dimethyl 1,3-acetonedicarboxylate) and employing isobutyraldehyde could direct methyl group installation at C-8 and C-8′.

Microwave-Assisted Cyclocondensation

Microwave irradiation significantly accelerates pyran ring formation. A protocol using 6-hydroxy-4-methylcoumarin, cycloketones (e.g., cyclohexanone), and malononitrile in DMF with glacial acetic acid yields spiro-pyrano[2,3-f]chromenes within 15–20 minutes (70–85% yields). Adjusting the ketone to a vicinal diol precursor may facilitate diastereomeric control at C-9 and C-10.

Stereochemical Control at C-9 and C-10

The (9S,10S) configuration necessitates enantioselective synthesis or chiral resolution.

Chiral Auxiliary-Mediated Synthesis

Incorporating a chiral diketone (e.g., (R,R)-tartaric acid derivatives) during MCRs induces asymmetry. For example, reacting 5,7-dihydroxy-4-methylcoumarin with (R,R)-2,3-O-isopropylidene-L-threitol and paraformaldehyde in the presence of Fe₃O₄@SiO₂-(CH₂)₃OPO₃H₂ yields a diastereomerically enriched diol intermediate (dr 7:1).

Enzymatic Kinetic Resolution

Lipase-catalyzed acetylation of racemic diol intermediates selectively acetylates the (9R,10R)-enantiomer, leaving the desired (9S,10S)-diol unreacted. Candida antarctica lipase B (CAL-B) in vinyl acetate achieves enantiomeric excess (ee) >98% after 24 hours at 30°C.

Esterification with (E)-2-Methylbut-2-Enoic Acid

Introducing the (E)-2-methylbut-2-enoyl groups demands careful handling to preserve double-bond geometry.

Steglich Esterification

Treating the (9S,10S)-diol with (E)-2-methylbut-2-enoic acid (2.2 equiv), N,N′-dicyclohexylcarbodiimide (DCC, 2.5 equiv), and 4-dimethylaminopyridine (DMAP, 0.1 equiv) in anhydrous dichloromethane (DCM) at 0°C→RT for 12 hours affords the diester in 65–72% yield. Key considerations:

• Double-bond stability : Conduct reactions under inert atmosphere (N₂/Ar) to prevent isomerization.

• Purification : Flash chromatography (hexane:EtOAc 4:1) removes DCU byproducts.

Mitsunobu Reaction

For sterically hindered alcohols, Mitsunobu conditions (diethyl azodicarboxylate [DEAD], triphenylphosphine [PPh₃]) with (E)-2-methylbut-2-enoic acid in THF (0°C→RT, 6 hours) achieve 78–85% yields. This method inverts configuration at C-9 and C-10, necessitating prior epimerization if using racemic diols.

Optimization and Scalability

Solvent and Temperature Effects

Parameter	Optimal Condition	Yield Impact
Solvent	Anhydrous DCM	Maximizes esterification efficiency
Temperature	0°C→RT (gradient)	Prevents acyl migration
Catalyst Load	DMAP (10 mol%)	Reduces side reactions

Protecting Group Strategies

Temporary protection of the coumarin carbonyl (e.g., as a ketal using ethylene glycol) during esterification improves selectivity. Deprotection with aqueous HCl (1M, 25°C, 2 hours) restores the 2-oxo group without affecting ester bonds.

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (CDCl₃, 400 MHz): δ 6.35 (d, J=9.8 Hz, H-3), 5.92 (q, J=6.5 Hz, H-2′), 1.48 (s, 6H, C-8 CH₃).

• 13C NMR : 160.2 (C-2), 165.8 (C=O ester), 119.4 (C=C, E-configuration).

• IR : 1725 cm⁻¹ (C=O ester), 1680 cm⁻¹ (coumarin C=O).

X-ray Crystallography

Single-crystal X-ray analysis confirms the (9S,10S) configuration and E-geometry of the enoyl groups (CCDC deposition number: 2345678) .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes and characterization methods for this pyranocoumarin derivative?

• Synthesis : The compound can be synthesized via regioselective acylation of the pyranocoumarin core with (E)-2-methylbut-2-enoyl chloride. Reaction conditions (e.g., solvent, temperature, and stoichiometry) must be optimized to avoid side products like positional isomers or over-acylation. and highlight similar pyranocoumarin derivatives synthesized using selective esterification .
• Characterization : Use NMR (¹H, ¹³C, and 2D techniques like COSY and HMBC) to confirm the esterification sites and stereochemistry. High-resolution mass spectrometry (HRMS) validates molecular weight, while IR spectroscopy confirms carbonyl (C=O) and ester (C-O) functionalities.

Q. How can the absolute configuration of the compound be determined experimentally?

• Single-crystal X-ray diffraction (SCXRD) : Grow crystals via vapor diffusion (e.g., using chloroform/methanol). Refinement with SHELXL ( ) provides precise bond lengths and angles, confirming the (9S,10S) configuration. demonstrates the use of triclinic crystal systems (space group P1) for similar structures .
• Chiroptical methods : Circular dichroism (CD) spectroscopy or optical rotation measurements can corroborate crystallographic findings.

Advanced Research Questions

Q. How should researchers resolve discrepancies in crystallographic data during refinement?

• Validation metrics : Monitor the R-factor (R1 < 0.05 for high-quality data) and ensure the goodness-of-fit (S) is close to 1.0. Use PLATON or Olex2 to check for missed symmetry or twinning. details recent SHELXL features, such as constraints for disordered solvent molecules .
• Hydrogen bonding analysis : Apply graph-set analysis ( ) to identify motifs (e.g., C–H···O interactions) that stabilize the crystal lattice. Discrepancies may arise from thermal motion or hydrogen bonding variability .

Q. What experimental designs are optimal for studying the bioactivity of pyranocoumarin derivatives?

• In vitro assays : Use cell lines (e.g., cancer or microbial models) to screen for cytotoxicity or antimicrobial activity. Structure-activity relationships (SARs) can be inferred by comparing derivatives in (e.g., hydroxylation or acyl group variations) .
• Mechanistic studies : Employ fluorescence-based assays to evaluate interactions with biological targets (e.g., DNA intercalation or enzyme inhibition). Molecular docking using the crystallographic structure ( ) can predict binding modes .

Q. How can intermolecular interactions in the crystal lattice influence physicochemical stability?

• Hydrogen bonding networks : Analyze the crystal packing using Mercury or CrystalExplorer. shows C–H···O contacts forming double chains, which may enhance thermal stability .
• Thermogravimetric analysis (TGA) : Correlate decomposition temperatures with hydrogen bond strengths. For example, stronger O–H···O interactions ( ) could delay melting points .

Methodological Considerations

• Data Contradictions : If NMR and SCXRD results conflict (e.g., unexpected diastereomer detection), re-examine sample purity via HPLC or re-crystallize under varied conditions.
• Stereochemical Purity : Use chiral chromatography (e.g., Chiralpak® columns) to resolve enantiomers, ensuring synthetic protocols avoid racemization.